Cas no 100051-94-3 (4-[(2-Thienylmethyl)amino]-1-methylpiperidine)
100051-94-3 structure
Product Name:4-[(2-Thienylmethyl)amino]-1-methylpiperidine
CAS No:100051-94-3
MF:C11H18N2S
MW:210.339021205902
CID:2861053
Update Time:2023-08-10
4-[(2-Thienylmethyl)amino]-1-methylpiperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-[(2-Thienylmethyl)amino]-1-methylpiperidine
- 4-[(2-Thienylmethyl)amino]-1-methyl piperidine
- 1-methyl-N-[(thiophen-2-yl)methyl]piperidin-4-amine
- Z90539342
-
- Inchi: 1S/C11H18N2S/c1-13-6-4-10(5-7-13)12-9-11-3-2-8-14-11/h2-3,8,10,12H,4-7,9H2,1H3
- InChI Key: ISKKJDIJKWZVRN-UHFFFAOYSA-N
- SMILES: S1C=CC=C1CNC1CCN(C)CC1
Computed Properties
- Exact Mass: 210.11907g/mol
- Monoisotopic Mass: 210.11907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 210.34g/mol
- XLogP3: 1.6
- Topological Polar Surface Area: 43.5
4-[(2-Thienylmethyl)amino]-1-methylpiperidine Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
100051-94-3 (4-[(2-Thienylmethyl)amino]-1-methylpiperidine) Related Products
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